Cas no 912914-89-7 (1-butyl-4-{1-2-(4-ethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-butyl-4-{1-2-(4-ethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 912914-89-7
• MF: C₂₅H₃₁N₃O₂
• MW: 405.532546281815
• CID: 5426140
• PubChem ID: 16615378
• Update Time: 2025-11-01

1-butyl-4-{1-2-(4-ethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-4-(1-(2-(4-ethylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• AKOS001374097
• 912914-89-7
• F3320-0052
• VU0493276-1
• AKOS016323057
• STK824923
• 1-butyl-4-{1-[2-(4-ethylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• Z237599042
• 1-butyl-4-[1-[2-(4-ethylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• 1-butyl-4-{1-[2-(4-ethylphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one
• 1-Butyl-4-[1-[2-(4-ethylphenoxy)ethyl]-1H-benzimidazol-2-yl]-2-pyrrolidinone
• 1-butyl-4-{1-2-(4-ethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C25H31N3O2/c1-3-5-14-27-18-20(17-24(27)29)25-26-22-8-6-7-9-23(22)28(25)15-16-30-21-12-10-19(4-2)11-13-21/h6-13,20H,3-5,14-18H2,1-2H3
• InChI Key： GBMNCXNHHGMIFJ-UHFFFAOYSA-N
• SMILES： N1(CCCC)CC(C2N(CCOC3=CC=C(CC)C=C3)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 405.24162724g/mol
• Monoisotopic Mass: 405.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 628.1±55.0 °C(Predicted)
• pka: 4.87±0.10(Predicted)

Additional information on 1-butyl-4-{1-2-(4-ethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Chemical Profile of 1-butyl-4-{1-2-(4-ethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 912914-89-7)

1-butyl-4-{1-2-(4-ethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is a complex organic compound characterized by its intricate molecular architecture, which comprises a pyrrolidinone core linked to a benzodiazole moiety and an extended ethylphenoxy side chain. This compound, identified by its Chemical Abstracts Service (CAS) number 912914-89-7, has garnered significant attention in the field of pharmaceutical chemistry due to its potential therapeutic applications and structural features that distinguish it from conventional molecular entities.

The molecular framework of 1-butyl-4-{1-2-(4-ethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one exhibits a high degree of functionalization, which is reflected in its ability to interact with biological targets in diverse ways. The presence of the benzodiazole ring system is particularly noteworthy, as benzodiazol derivatives are well-documented for their pharmacological activities, including anxiolytic, sedative, and muscle relaxant properties. This moiety is often integrated into drug candidates to modulate neurotransmitter systems, particularly those involving GABA (gamma-amino butyric acid) receptors.

Furthermore, the ethylphenoxy side chain appended to the benzodiazole unit introduces additional layers of complexity to the compound's behavior. This structural feature can influence both the metabolic stability and the binding affinity of the molecule to its intended targets. The ethylphenoxy group is commonly found in pharmaceuticals due to its ability to enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability—a critical factor in drug development.

The pyrrolidinone core in 1-butyl-4-{1-2-(4-ethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one serves as a versatile scaffold that can be further modified to achieve specific pharmacological profiles. Pyrrolidinone derivatives have been explored in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and infectious diseases. The combination of these structural elements suggests that this compound may exhibit multifaceted biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of such complex molecules with biological targets with greater precision. The virtual screening of 1-butyl-4-{1-2-(4-ethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one has revealed promising binding affinities for several key enzymes and receptors implicated in neurological disorders. These computational insights have guided experimental efforts toward optimizing the compound's pharmacokinetic and pharmacodynamic properties.

In vitro studies have begun to elucidate the mechanism of action of 1-butyl-4-{1-2-(4-et hylphenoxy)ethyl - 1H - 1 , 3 - benzodiazol - 2 - yl}pyrrolidin - 2 - one, providing initial evidence for its potential therapeutic utility. Preliminary data suggest that the compound may modulate GABAergic signaling through noncompetitive antagonism at benzodiazepine receptors, thereby producing anxiolytic effects without inducing excessive sedation. Additionally, interactions with other neurotransmitter systems, such as serotonergic pathways, are under investigation as possible mechanisms contributing to its overall pharmacological profile.

The synthesis of 1-butyl - 4 - { 1 - 2 - ( 4 - ethyl phenoxy ) ethyl - 1 H - 1 , 3 - benz odiazol - 2 - yl } pyr rolidin - 2 - one presents unique challenges due to the complexity of its structure. Multi-step synthetic routes involving functional group transformations such as alkylation, condensation, and cyclization have been employed to construct the desired framework. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, which are essential for advancing this compound toward clinical development.

One particularly interesting aspect of CAS No. 912914 - 89 - 7 is its potential as a lead compound for drug discovery programs targeting CNS disorders. The integration of multiple pharmacophoric elements into a single molecule offers a strategic advantage over simpler entities by allowing for simultaneous modulation of multiple biological pathways. This approach has been successfully applied in other areas of medicinal chemistry and holds promise for developing novel therapeutics with improved efficacy and reduced side effects.

The chemical diversity represented by 1-butyl - 4 - { 1 - 2 - ( 4 - eth yl pheno xy ) eth yl - 1 H - 1 , 3 - ben z odia zol - 2 - yl } py rrol idin e * has also attracted interest from academic and industrial researchers seeking innovative molecular architectures for drug development. The synthesis and characterization of this compound contribute valuable data to the broader effort of expanding chemical space in medicinal chemistry—a critical endeavor for addressing unmet medical needs.

As research continues to uncover new biological functions associated with existing scaffolds like pyrrolidone and benzodiazole derivatives,CAS No.91291489* will likely serve as a foundation for further exploration into novel therapeutic agents. The combination of experimental validation with cutting-edge computational techniques ensures that compounds such as this will remain at the forefront of pharmaceutical innovation well into future decades.